Cas no 911676-86-3 (trans-Decahydroisoquinoline)

• Product Name: trans-Decahydroisoquinoline
• CAS No: 911676-86-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5063086
• Update Time: 2023-08-24

trans-Decahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• trans-Decahydroisoquinoline
• (4ar,8as)-decahydroisoquinoline
• Isoquinoline, decahydro-, (4aR,8aS)-rel-
• CIS-DECAHYDROISOQUINOLINE
• BIDD:GT0680
• (4aR,8aS)-Decahydroisoquinoline, AldrichCPR

• Inchi： 1S/C9H17N/c1-2-4-9-7-10-6-5-8(9)3-1/h8-10H,1-7H2/t8-,9-/m1/s1
• InChI Key： NENLYAQPNATJSU-RKDXNWHRSA-N
• SMILES： N1CC[C@H]2CCCC[C@@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• XLogP3: 2.2
• Topological Polar Surface Area: 12